Cas no 889942-49-8 (2-Phenyl-3-pyrrolidin-1-yl-propan-1-ol)

• Product Name: 2-Phenyl-3-pyrrolidin-1-yl-propan-1-ol
• CAS No: 889942-49-8
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• MDL: MFCD08061234
• CID: 714316
• PubChem ID: 44890860
• Update Time: 2025-06-08

2-Phenyl-3-pyrrolidin-1-yl-propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-3-(pyrrolidin-1-yl)propan-1-ol
• 1-Pyrrolidinepropanol, b-phenyl-
• 2-PHENYL-3-PYRROLIDIN-1-YL-PROPAN-1-OL
• 2-phenyl-3-pyrrolidin-1-ylpropan-1-ol
• 1-Pyrrolidinepropanol,b-phenyl
• 2-phenyl-3-pyrrolidin-1-yl propan-1-ol
• 889942-49-8
• 2-phenyl-3-pyrrolidin-1-yl-propan-1-ol, AldrichCPR
• DTXSID30661365
• CS-0171279
• XDCCPZJVTGAGIX-UHFFFAOYSA-N
• MFCD08061234
• AB43264
• DB-423626
• SCHEMBL3589625
• AKOS016845823
• AS-38233
• 2-Phenyl-3-pyrrolidin-1-yl-propan-1-ol

• MDL： MFCD08061234
• Inchi： 1S/C13H19NO/c15-11-13(10-14-8-4-5-9-14)12-6-2-1-3-7-12/h1-3,6-7,13,15H,4-5,8-11H2
• InChI Key： XDCCPZJVTGAGIX-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC=CC=1)CN1CCCC1

Computed Properties

• Exact Mass: 205.14700
• Monoisotopic Mass: 205.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Color/Form: Sticky Oil to Semi-Solid
• Density: 1.064
• Boiling Point: 331°C at 760 mmHg
• Flash Point: 156.9°C
• Refractive Index: 1.556
• PSA: 23.47000
• LogP: 1.79620

2-Phenyl-3-pyrrolidin-1-yl-propan-1-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Phenyl-3-pyrrolidin-1-yl-propan-1-ol

Introduction to 2-Phenyl-3-pyrrolidin-1-yl-propan-1-ol (CAS No. 889942-49-8)

2-Phenyl-3-pyrrolidin-1-yl-propan-1-ol, identified by the chemical abstracts service number 889942-49-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a phenyl ring and a pyrrolidinyl moiety linked to a propanol backbone, exhibits a structural framework that is conducive to diverse biological activities. The presence of both aromatic and heterocyclic components suggests potential interactions with biological targets, making it a valuable scaffold for drug discovery and development.

The compound's unique structural features have garnered attention from researchers exploring novel therapeutic agents. The phenyl group, known for its ability to modulate electronic properties and binding affinities, plays a crucial role in determining the compound's pharmacokinetic and pharmacodynamic profiles. Meanwhile, the pyrrolidin-1-yl substituent introduces a nitrogen-rich heterocycle, which is frequently incorporated into bioactive molecules due to its capacity to form hydrogen bonds and stabilize three-dimensional conformations essential for receptor binding.

In recent years, the pharmaceutical industry has seen a surge in the exploration of molecules with complex polyfunctionalized structures. 2-Phenyl-3-pyrrolidin-1-yl-propan-1-ol exemplifies this trend, as its dual aromatic and heterocyclic nature allows for versatile derivatization and optimization. Such structural motifs are often employed in the design of drugs targeting neurological disorders, inflammatory conditions, and metabolic diseases, where precise molecular interactions are critical.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies for compounds like 2-Phenyl-3-pyrrolidin-1-yl-propan-1-ol. These techniques have been instrumental in identifying potential lead candidates by predicting binding affinities to various biological targets. For instance, studies have suggested that derivatives of this compound may interact with enzymes involved in signal transduction pathways, offering promising avenues for therapeutic intervention.

The synthesis of 2-Phenyl-3-pyrrolidin-1-yl-propan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation processes, and functional group transformations. The choice of reagents and catalysts can significantly influence the efficiency of these synthetic steps, highlighting the importance of process chemistry in the development of novel compounds.

From a medicinal chemistry perspective, the pharmacological profile of 2-Phenyl-3-pyrrolidin-1-yl-propan-1-ol has been the subject of several preclinical studies. These investigations have focused on evaluating its potential effects on key biological pathways relevant to human health. Preliminary findings indicate that this compound may exhibit inhibitory activity against certain enzymes and receptors, which could translate into therapeutic benefits for conditions such as pain management or neurodegenerative diseases.

The role of structure-based drug design in optimizing 2-Phenyl-3-pyrrolidin-1-yl-propan-1-ol cannot be overstated. By leveraging knowledge from x-ray crystallography and nuclear magnetic resonance spectroscopy, researchers can refine the molecular structure to enhance binding affinity and reduce off-target effects. This approach aligns with contemporary trends in drug development, where personalized medicine and targeted therapies are becoming increasingly prevalent.

In conclusion, 2-Phenyl-3-pyrrolidin-1-ylopropanol (CAS No. 889942498) represents a fascinating compound with potential applications in pharmaceutical research. Its unique structural composition opens doors for innovative drug design strategies, while ongoing studies continue to uncover its biological significance. As our understanding of molecular interactions evolves, compounds like this one are poised to play pivotal roles in advancing therapeutic solutions for global health challenges.